Cas no 25234-60-0 (Lauroylcholine chloride)

• Product Name: Lauroylcholine chloride
• CAS No: 25234-60-0
• MF: C₁₇H₃₆ClNO₂
• MW: 321.9262
• MDL: MFCD00050185
• CID: 263714
• PubChem ID: 87567559
• Update Time: 2025-06-14

Lauroylcholine chloride Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-2-[(1-oxododecyl)oxy]-, chloride (1:1)
• Lauroylcholine Chloride
• Lauroylcholine Chloride Hydrate
• n-Dodecanoylcholine Chloride
• 2-lauroyloxyethyltrimethylammonium chloride
• Choline Laurate Chloride
• Dodecanoylcholine chloride
• Dodecanoylcholine Chloride Hydrate
• Einecs 246-745-7
• LAURICACID,ESTERWITHCHOLINECHLORIDE
• lauroylcholinium chloride
• LAURYL CHOLINE CHLORIDE
• LauroylcholineChlorideHydrate
• 2-(dodecanoyloxy)-n,n,n-trimethylethanaminium chloride
• TRA0087620
• D0973
• ST50980105
• 2-(trimethylamino)ethyl dodecanoate, chloride
• 2-dodecanoyloxyethyl(trimethyl)azanium chloride
• [2-(dodecanoyloxy)ethyl]trimethylazanium chlor
• LAUROYLCHOLINECHLORIDE
• NS00050784
• 2-(Dodecanoyloxy)-N,N,N-trimethylethan-1-aminium chloride
• 2-dodecanoyloxyethyl(trimethyl)azanium;chloride
• Ethanaminium,N,N,N-trimethyl-2-[(1-oxododecyl)oxy]-,chloride(1:1)
• J-015880
• AKOS024353806
• [2-(dodecanoyloxy)ethyl]trimethylazanium chloride
• CS-W009888
• DTXSID50948084
• SCHEMBL5316384
• BBJUKVPDIPYNBS-UHFFFAOYSA-M
• 25234-60-0
• D89750
• HY-W009172
• AS-57971
• Lauroylcholine chloride

• MDL： MFCD00050185
• Inchi： 1S/C17H36NO2.ClH/c1-5-6-7-8-9-10-11-12-13-14-17(19)20-16-15-18(2,3)4;/h5-16H2,1-4H3;1H/q+1;/p-1
• InChI Key： BBJUKVPDIPYNBS-UHFFFAOYSA-M
• SMILES： [Cl-].O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 321.24300
• Monoisotopic Mass: 321.243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Melting Point: 206-208°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: almost transparency
• PSA: 26.30000
• LogP: 1.16070
• Solubility: Not determined

Lauroylcholine chloride Security Information

• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cholines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Cholines

Additional information on Lauroylcholine chloride

Comprehensive Overview of Lauroylcholine chloride (CAS No. 25234-60-0): Properties, Applications, and Industry Insights

Lauroylcholine chloride (CAS No. 25234-60-0) is a quaternary ammonium compound widely recognized for its surfactant and emulsifying properties. With the growing demand for biocompatible surfactants in cosmetics, pharmaceuticals, and agrochemicals, this compound has gained significant attention. Its molecular structure combines a lauroyl (C12) fatty acid chain with a choline moiety, enhancing its solubility and biodegradability—a critical factor in today’s eco-conscious market.

In the cosmetic industry, Lauroylcholine chloride is prized for its mildness and ability to stabilize emulsions, making it ideal for skincare formulations like cleansers and moisturizers. Recent trends in clean beauty and sustainable ingredients have driven research into its potential as a greener alternative to traditional surfactants. Studies highlight its low irritation potential, aligning with consumer demands for hypoallergenic products.

Pharmaceutical applications leverage its cationic surfactant properties for drug delivery systems. Researchers are exploring its role in liposomal formulations, where it enhances membrane permeability—a hot topic in targeted cancer therapies and vaccine adjuvants. The compound’s compatibility with biodegradable polymers also positions it as a candidate for nanocarrier technologies, a field with exponential growth in PubMed-indexed studies.

From an industrial perspective, Lauroylcholine chloride’s stability under varying pH levels makes it suitable for agricultural adjuvants, improving pesticide adherence to plant surfaces. This aligns with the global push for precision farming solutions. Analytical methods like HPLC and mass spectrometry are commonly employed to ensure purity, addressing stringent regulatory standards in the EU and US.

Environmental safety is another key focus. Unlike conventional surfactants, Lauroylcholine chloride exhibits lower aquatic toxicity, as evidenced by OECD 301 biodegradability tests. This resonates with the circular economy movement, where green chemistry principles dominate R&D priorities. Manufacturers are increasingly adopting life cycle assessment (LCA) frameworks to quantify its ecological footprint.

Market analysts project steady growth for Lauroylcholine chloride, driven by its versatility and regulatory compliance. Patent filings reveal innovations in micelle-based drug encapsulation and biodegradable detergents, reflecting cross-industry potential. For suppliers, emphasizing GMP-certified production and batch-to-batch consistency remains critical to meet pharmaceutical-grade demand.

In summary, Lauroylcholine chloride (CAS No. 25234-60-0) bridges performance and sustainability across multiple sectors. Its alignment with bio-based trends and advanced material science ensures its relevance in future innovations, while rigorous quality controls address evolving industry benchmarks.